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Compound of Interest

Compound Name: DL-Tryptophan-d3

Cat. No.: B589162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for DL-
Tryptophan-d3, a deuterated form of the amino acid tryptophan utilized in various research

applications. The information presented is collated from available safety data sheets and

chemical information resources to ensure a comprehensive understanding of its properties and

associated handling procedures.

Chemical and Physical Properties
DL-Tryptophan-d3 is a stable, isotopically labeled compound. Its fundamental properties are

summarized in the table below.
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Property Value Reference

Synonyms
Tryptophan-d3; Tryptophane-

d3
[1]

Molecular Formula C₁₁H₉D₃N₂O₂ [1]

Molecular Weight 207.24 g/mol [1]

CAS Number 133519-78-5 [1]

Appearance
White to off-white crystalline

powder

Loba Chemie Product

Information

Solubility Partially soluble in water
Loba Chemie Product

Information

Storage Temperature -20°C [1]

Shelf Life
3 years (under specified

storage)
[1]

Hazard Identification and Classification
According to the available Safety Data Sheets (SDS), DL-Tryptophan-d3 is not classified as a

hazardous substance or mixture under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1] However, as with any chemical substance, it

should be handled with care, and appropriate safety precautions should be observed. The

toxicological properties of this specific deuterated compound have not been fully investigated.

[2][3] Therefore, it is prudent to handle it as a potentially hazardous substance.

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken.
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[3][4]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Wash clothing before reuse. Seek

medical attention if irritation develops.[3]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.[3][4]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[3]

[4]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of DL-Tryptophan-d3 and

ensure the safety of laboratory personnel.

Handling
Ventilation: Use only in areas with appropriate exhaust ventilation.[1]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and clothing to prevent skin and eye contact.[2]

Hygiene: Handle in accordance with good industrial hygiene and safety practices. Wash

hands before breaks and immediately after handling the product.[2]
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Dust Formation: Avoid the formation of dust and aerosols.[1][2] Minimize dust generation and

accumulation.[2][3]

Storage
Container: Keep the container tightly sealed in a cool, well-ventilated area.[1][2][4]

Temperature: Store at -20°C for long-term stability.[1]

Incompatible Materials: Keep away from strong oxidizing agents.[2][5]

Environmental Conditions: Protect from direct sunlight and sources of ignition.[1][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling DL-Tryptophan-
d3.

PPE Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2][3]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][3] Chemical

protection gloves tested according to EN 374

are suitable.[5]

Respiratory Protection

Under normal use conditions where dust

formation is avoided, no protective equipment is

needed.[2] If dust is generated, a particle filter

respirator is recommended.[2][5]

Stability and Reactivity
Reactivity: No hazardous reactions are known under normal processing.[2]
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Chemical Stability: The product is stable under normal conditions.[2]

Conditions to Avoid: Avoid dust formation, exposure to direct sunlight, and incompatible

products.[2][5]

Incompatible Materials: Strong oxidizing agents.[2][5]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂)

may be formed.[2]

Toxicological Information
The toxicological properties of DL-Tryptophan-d3 have not been fully investigated.[2][3] Most

available data pertains to the non-deuterated form, L-Tryptophan. For L-Tryptophan, chronic

exposure may cause reproductive and fetal effects, and laboratory experiments have shown

mutagenic effects.[3] Animal studies have reported the development of tumors.[3] Given the

lack of specific data for the deuterated form, it is recommended to handle it with the same level

of caution as its non-deuterated counterpart.

Experimental Protocols
No specific experimental protocols for the safety assessment of DL-Tryptophan-d3 were found

in the searched literature. Standard toxicological assays would be required to determine

specific data such as LD50 and LC50 values.

Visualizations
The following diagrams illustrate key logical workflows for the safe handling and emergency

response related to DL-Tryptophan-d3.
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Hazard Identification and Response Workflow

Hazard Assessment

Personal Protective Equipment (PPE)
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(Dust, Inhalation, Contact)
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Wear PPE Before Handling

Use in a Well-Ventilated Area

Avoid Dust Generation

Store in a Cool, Dry, Sealed Container

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Administer First Aid

Seek Medical Attention

Click to download full resolution via product page

Caption: Hazard Identification and Response Workflow for DL-Tryptophan-d3.
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General Experimental Workflow

Preparation

Experimentation

Cleanup and Disposal

Don Personal Protective Equipment

Prepare Ventilated Workstation
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Dissolve in Appropriate Solvent

Perform Experimental Procedure
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Caption: General Experimental Workflow for Handling DL-Tryptophan-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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